Cas no 680215-57-0 (tetraethyl 2-(2-thienyl)propane-1,1,3,3-tetracarboxylate)

• Product Name: tetraethyl 2-(2-thienyl)propane-1,1,3,3-tetracarboxylate
• CAS No: 680215-57-0
• MF: C₁₉H₂₆O₈S
• MW: 414.469945430756
• CID: 968313
• PubChem ID: 2797611
• Update Time: 2025-04-19

tetraethyl 2-(2-thienyl)propane-1,1,3,3-tetracarboxylate Chemical and Physical Properties

Names and Identifiers

• tetraethyl 2-(2-thienyl)propane-1,1,3,3-tetracarboxylate
• tetraethyl 2-thiophen-2-ylpropane-1,1,3,3-tetracarboxylate
• DTXSID50383931
• FT-0737522
• 680215-57-0
• DB-017833

• Inchi： 1S/C19H26O8S/c1-5-24-16(20)14(17(21)25-6-2)13(12-10-9-11-28-12)15(18(22)26-7-3)19(23)27-8-4/h9-11,13-15H,5-8H2,1-4H3
• InChI Key： NCTCUJPYKLGLLO-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(C(=O)OCC)C(=O)OCC)C(C(=O)OCC)C(=O)OCC

Computed Properties

• Exact Mass: 414.13500
• Monoisotopic Mass: 414.13483896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 15
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 133Ų

Experimental Properties

• PSA: 133.44000
• LogP: 2.31650